Cas no 1261851-30-2 (2-Cyano-4-methylbenzyl bromide)

• Product Name: 2-Cyano-4-methylbenzyl bromide
• CAS No: 1261851-30-2
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 2102367
• Update Time: 2025-07-18

2-Cyano-4-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-5-methylbenzonitrile
• 2-CYANO-4-METHYLBENZYL BROMIDE
• 2-Cyano-4-methylbenzyl bromide

• Inchi： 1S/C9H8BrN/c1-7-2-3-8(5-10)9(4-7)6-11/h2-4H,5H2,1H3
• InChI Key： GWGDJJRPWDIBAV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Topological Polar Surface Area: 23.8

Additional information on 2-Cyano-4-methylbenzyl bromide

Introduction to 2-Cyano-4-methylbenzyl bromide (CAS No. 1261851-30-2)

2-Cyano-4-methylbenzyl bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1261851-30-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a benzylic bromide moiety and a cyano group at the para position relative to a methyl substituent, exhibits unique reactivity that makes it invaluable in the development of fine chemicals and drug candidates.

The structural framework of 2-cyano-4-methylbenzyl bromide combines the electrophilic nature of the benzylic bromide with the nucleophilic potential of the cyano group. This dual functionality allows for diverse synthetic pathways, making it a versatile building block in medicinal chemistry. The presence of the cyano group not only enhances its reactivity in various transformations but also contributes to its utility in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the applications of 2-cyano-4-methylbenzyl bromide in the synthesis of bioactive molecules. One notable area of research involves its use in constructing heterocyclic scaffolds, which are prevalent in many pharmacologically active compounds. The benzylic bromide moiety can undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or amino groups, respectively. These transformations are pivotal in generating libraries of compounds for drug discovery.

Moreover, the cyano group in 2-cyano-4-methylbenzyl bromide serves as a versatile handle for further functionalization. It can be reduced to an amine, converted into a carboxylic acid via hydrolysis, or transformed into other derivatives through various chemical pathways. Such flexibility is particularly advantageous when designing molecules with specific biological activities. For instance, researchers have utilized this compound to synthesize novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

Recent advancements in flow chemistry have also highlighted the utility of 2-cyano-4-methylbenzyl bromide as a key intermediate. Flow systems enable controlled reactions under mild conditions, improving yields and scalability while minimizing waste. This approach aligns with the growing emphasis on sustainable chemistry practices. By integrating 2-cyano-4-methylbenzyl bromide into continuous flow processes, chemists can achieve high-purity products with reduced environmental impact.

The pharmaceutical industry has taken note of these developments, incorporating 2-cyano-4-methylbenzyl bromide into several drug development programs. Its role in constructing novel therapeutic agents underscores its importance as a synthetic intermediate. For example, researchers have employed this compound to develop small molecule modulators of protein-protein interactions, which are crucial for understanding disease mechanisms and designing targeted therapies.

Another area where 2-cyano-4-methylbenzyl bromide has shown promise is in the synthesis of peptidomimetics. Peptides are essential biomolecules with diverse biological functions, but their use as therapeutics is limited by issues such as poor stability and immunogenicity. Peptidomimetics offer an alternative by mimicking peptide scaffolds while overcoming these limitations. The benzylic bromide and cyano groups provide multiple points for chemical modification, allowing chemists to design analogs with enhanced properties.

In conclusion, 2-cyano-4-methylbenzyl bromide (CAS No. 1261851-30-2) is a multifaceted compound with broad applications in synthetic chemistry and drug development. Its unique structural features enable diverse transformations, making it a valuable tool for medicinal chemists seeking to design novel bioactive molecules. As research continues to uncover new synthetic strategies and applications, the importance of this compound is expected to grow further.